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Compound of Interest

Compound Name: Sorbic chloride

Cat. No.: B051722 Get Quote

An In-depth Technical Guide to Sorbic Chloride: Safety and Handling Precautions

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a formal Safety Data Sheet (SDS) or professional safety training. Always

consult the official SDS for Sorbic Chloride (CAS No. 2614-88-2) before handling this

chemical and ensure all personnel are trained on appropriate safety procedures.

Introduction
Sorbic chloride, also known as (2E,4E)-hexa-2,4-dienoyl chloride, is a reactive organic

compound with the chemical formula C₆H₇ClO.[1] Due to its chemical properties, it is essential

for researchers, scientists, and drug development professionals to have a thorough

understanding of its potential hazards and the necessary precautions for safe handling. This

guide provides an in-depth overview of the safety and handling procedures for sorbic
chloride, including its physicochemical properties, known hazards, personal protective

equipment requirements, and emergency procedures.

Physicochemical and Hazard Information
Sorbic chloride is a corrosive liquid that requires careful handling to prevent severe skin burns

and eye damage.[2] The available quantitative data for sorbic chloride is summarized in the

table below.
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Property Value Reference

CAS Number 2614-88-2 [1]

Molecular Formula C₆H₇ClO [1]

Molecular Weight 130.57 g/mol [1]

Appearance Colorless to yellow liquid

Boiling Point 169.4°C (rough estimate) [3]

Density 1.0666 g/cm³ [3]

Flash Point 0 °C [4]

GHS Hazard Statement
H314: Causes severe skin

burns and eye damage
[2]

Toxicological Properties
Detailed toxicological studies specifically for sorbic chloride, such as LD50 (lethal dose, 50%)

and LC50 (lethal concentration, 50%) values, are not readily available in the public domain.

The primary identified hazard is its corrosive nature.[2] It is crucial to handle this substance with

the assumption that it is highly toxic upon ingestion, inhalation, and dermal contact until more

comprehensive data becomes available. In the event of a fire, sorbic chloride may emit fumes

of hydrogen chloride, a toxic and corrosive gas.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory when handling sorbic chloride to

prevent any direct contact.

Recommended PPE:
Eye/Face Protection: Chemical safety goggles and a face shield are essential to protect

against splashes.

Skin Protection:
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Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn. Inspect gloves

for any signs of degradation before use.

Lab Coat/Apron: A chemical-resistant lab coat or apron should be worn over personal

clothing.

Footwear: Closed-toe shoes are required.

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood. If there is a risk of inhalation, a NIOSH-approved respirator with an appropriate

cartridge for organic vapors and acid gases should be used.

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to ensure safety.

Handling:
Always handle sorbic chloride within a certified chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapor or mist.

Use only non-sparking tools to prevent ignition, especially given the low flash point.

Wash hands thoroughly after handling.

Storage:
Store in a tightly closed container in a dry, cool, and well-ventilated area.[5]

Keep away from incompatible materials such as moisture, strong oxidizing agents, and

bases.

Protect from light.[6]

Store in a locked cabinet or other secure location.[5]
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Emergency Procedures
Immediate and appropriate action is vital in the event of an emergency involving sorbic
chloride.

First-Aid Measures:
If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek

immediate medical attention.[5]

If on Skin: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention. Wash contaminated

clothing before reuse.[5]

If in Eyes: Immediately rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[5]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[5]

Fire-Fighting Measures:
Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or a foam

extinguisher. Avoid using a direct water jet as it may spread the fire.

Specific Hazards: The substance is flammable and has a low flash point. Vapors may form

explosive mixtures with air. Upon combustion, it may produce toxic and corrosive fumes,

including hydrogen chloride.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.

Accidental Release Measures:
Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate

personal protective equipment (see Section 4). Eliminate all ignition sources.

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.
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Containment and Cleanup: For small spills, absorb with an inert, non-combustible material

(e.g., sand, earth, vermiculite). For large spills, dike the area to contain the spill. Collect the

absorbed material in a suitable, labeled container for disposal.

Experimental Protocols: General Methodology for
Acute Dermal/Eye Corrosion Testing
Given that the primary hazard of sorbic chloride is its corrosivity, a general understanding of

the experimental protocols for assessing this endpoint is valuable. The following is a

generalized methodology based on OECD Guidelines for the Testing of Chemicals (e.g., OECD

404 for Acute Dermal Irritation/Corrosion and OECD 405 for Acute Eye Irritation/Corrosion).

Objective: To determine the potential of a substance to
cause irreversible skin or eye damage.
Materials:

Test substance (Sorbic Chloride)

Healthy, young adult laboratory animals (typically albino rabbits)

Gauze patches

Semi-occlusive dressings

Topical anesthetics (for eye tests)

Irrigating solution (e.g., saline)

Procedure (Acute Dermal Corrosion):
Animal Preparation: Approximately 24 hours before the test, the fur is clipped from a small

area (e.g., 6 cm²) on the back of the animal.

Substance Application: A small amount of the test substance is applied to a gauze patch and

then to the prepared skin area. The patch is covered with a semi-occlusive dressing.
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Exposure: The substance is left in contact with the skin for a defined period (e.g., up to 4

hours).

Observation: After the exposure period, the patch is removed, and the skin is washed. The

skin is then observed for signs of corrosion (irreversible tissue damage) at specified intervals

(e.g., 1, 24, 48, and 72 hours) and periodically for up to 14 days.

Scoring: Skin reactions (erythema, edema, and corrosion) are scored using a standardized

system.

Procedure (Acute Eye Corrosion):
Animal Preparation: Both eyes of the animal are examined for any pre-existing irritation or

defects.

Substance Instillation: A small, measured amount of the test substance is instilled into the

conjunctival sac of one eye. The other eye remains untreated and serves as a control.

Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after

instillation and periodically for up to 21 days. Observations include the cornea, iris, and

conjunctivae.

Scoring: Ocular lesions are scored according to a standardized system. If severe,

irreversible damage is observed, the study is terminated for that animal.

Visualizations
The following diagrams illustrate key logical relationships and workflows related to the safe

handling of sorbic chloride.
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Logical Flow of Sorbic Chloride Safety Precautions
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Caption: Logical workflow for sorbic chloride safety precautions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b051722?utm_src=pdf-body-img
https://www.benchchem.com/product/b051722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Experimental Workflow for Acute Dermal Corrosion Testing
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Caption: Workflow for acute dermal corrosion testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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